Cas no 2639449-82-2 (Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2639449-82-2
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5641464
• PubChem ID: 165896997
• Update Time: 2023-09-10

Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
• EN300-27783117
• 2639449-82-2
• Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C7H9N3O3/c1-12-7(11)5-9-6(13-10-5)4-2-8-3-4/h4,8H,2-3H2,1H3
• InChI Key： XUELWENDPNHIFF-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.2Ų